Cas no 1421466-81-0 (N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide)

• Product Name: N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• CAS No: 1421466-81-0
• MF: C₁₅H₁₈N₂O₅S
• MW: 338.378822803497
• CID: 5830583
• PubChem ID: 71803471
• Update Time: 2025-11-06

N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• F6414-0243
• 1421466-81-0
• N-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)-3,5-dimethylisoxazole-4-sulfonamide
• CHEMBL3440199
• AKOS024555505
• VU0548098-1

• Inchi： 1S/C15H18N2O5S/c1-9-15(10(2)22-17-9)23(19,20)16-8-13(18)11-3-4-14-12(7-11)5-6-21-14/h3-4,7,13,16,18H,5-6,8H2,1-2H3
• InChI Key： RRCMFHGBSIQMJS-UHFFFAOYSA-N
• SMILES： O1C(C)=C(S(NCC(C2C=C3C(=CC=2)OCC3)O)(=O)=O)C(C)=N1

Computed Properties

• Exact Mass: 338.09364285g/mol
• Monoisotopic Mass: 338.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide

Comprehensive Overview of N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide (CAS No. 1421466-81-0)

The compound N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide, identified by its CAS No. 1421466-81-0, is a chemically synthesized sulfonamide derivative with a unique structural framework. This molecule combines a 2,3-dihydro-1-benzofuran moiety with a 3,5-dimethyl-1,2-oxazole ring, linked via a hydroxyethyl sulfonamide bridge. Such structural complexity makes it a subject of interest in pharmaceutical research, particularly in the development of novel therapeutic agents. The presence of both benzofuran and oxazole rings suggests potential bioactivity, as these heterocycles are often associated with antimicrobial, anti-inflammatory, and anticancer properties.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds due to their versatility in drug design. The N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide exemplifies this trend, as its structure aligns with modern medicinal chemistry strategies aimed at enhancing drug efficacy and reducing side effects. Researchers are particularly intrigued by its potential applications in targeting enzyme inhibition and receptor modulation, which are critical in treating metabolic and inflammatory disorders. This compound's hydroxyethyl group further enhances its solubility, a desirable trait for improving bioavailability in drug formulations.

The synthesis of CAS No. 1421466-81-0 involves multi-step organic reactions, including the formation of the 2,3-dihydro-1-benzofuran core and subsequent sulfonamide coupling. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its purity and structural integrity. These methods ensure that the compound meets the stringent quality standards required for preclinical studies. Given the rising demand for heterocyclic sulfonamides in drug discovery, this compound is increasingly being explored in academic and industrial laboratories.

From a commercial perspective, N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide is gaining attention as a high-value intermediate in the synthesis of more complex bioactive molecules. Its unique scaffold offers opportunities for structural diversification, making it a valuable asset in combinatorial chemistry libraries. Additionally, its potential role in personalized medicine aligns with current healthcare trends, where tailored therapies are prioritized for better patient outcomes. As the pharmaceutical industry continues to invest in small-molecule therapeutics, compounds like this are likely to play a pivotal role in future innovations.

Environmental and safety considerations are also paramount when working with CAS No. 1421466-81-0. While it is not classified as hazardous, proper handling protocols must be followed to ensure workplace safety. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to good laboratory practices (GLP) when handling this compound. Its stability under various conditions, including temperature and pH, is an area of ongoing study, as these factors influence its suitability for long-term storage and large-scale production.

In summary, N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide represents a promising candidate in the realm of medicinal chemistry and drug development. Its structural features, combined with its potential therapeutic applications, make it a compound worth watching in the coming years. As research progresses, we can expect to see more publications and patents highlighting its utility in addressing unmet medical needs.